(1-(4-Chlorophenyl)cyclopentyl)(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: [1-(4-chlorophenyl)cyclopentyl]-(1,1-dioxo-7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C21H24ClNO3S2/c22-17-7-5-16(6-8-17)21(10-1-2-11-21)20(24)23-12-9-19(18-4-3-14-27-18)28(25,26)15-13-23/h3-8,14,19H,1-2,9-13,15H2
• InChI Key: AWMIQSNRNZJLHV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=C(C=C2)Cl)C(=O)N3CCC(S(=O)(=O)CC3)C4=CC=CS4
• Molecular Formula: C21H24ClNO3S2
• Molecular Weight: 438.0 g/mol

Description

(1-(4-Chlorophenyl)cyclopentyl)(1,1-dioxido-7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C21H24ClNO3S2 and its molecular weight is 438. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Spectral Characterization : Novel compounds, including derivatives with chlorophenyl and thiophene groups, have been synthesized and characterized. These studies involve density functional theory calculations and molecular docking studies to understand the compounds' antibacterial activity. The structural optimization and vibrational spectra interpretation highlight the compounds' stability and reactivity (Shahana & Yardily, 2020).

Biological Activities

• Antibacterial and Antioxidant Activities : Synthesized methanone derivatives have demonstrated antimicrobial and antioxidant activities. For instance, some derivatives synthesized via a cycloaddition reaction showed significant yields and were evaluated for their biological activities against various bacterial and fungal species, as well as their radical scavenging abilities (Thirunarayanan, 2016).
• Anti-tubercular and Anticancer Potential : Certain cyclopropyl methanones have been identified as potent anti-mycobacterial agents. Their synthesis and evaluation revealed significant in vitro activity against M. tuberculosis H37Rv strains, including multidrug-resistant strains, highlighting their potential therapeutic application (Dwivedi et al., 2005).

Chemical Properties and Reactions

• Reactivity Towards Nucleophiles : The synthesis and reaction study of a benzo[b]thiophene derivative demonstrated its reactivity towards sulfur- and oxygen-containing nucleophiles under various conditions, providing insights into functionalizing acyl-benzo[b]thiophene derivatives (Pouzet et al., 1998).